Hydroxy(oxo)alumane;palladium

• Molecular Formula: AlHO2Pd
• Molecular Weight: 166.41 g/mol
• IUPAC Name: hydroxy(oxo)alumane;palladium
• InChI: InChI=1S/Al.H2O.O.Pd/h;1H2;;/q+1;;;/p-1
• InChI Key: BBEPUHUDSUQPRM-UHFFFAOYSA-M
• Canonical SMILES: O[Al]=O.[Pd]

Description

The term "Hydroxy(oxo)alumane; palladium" refers to two distinct compounds: hydroxy(oxo)alumane (aluminium hydroxide oxide, AlO(OH)) and palladium oxide (PdO). Below, we define each component:

• Hydroxy(oxo)alumane (AlO(OH)): A crystalline aluminium oxyhydroxide with the IUPAC name hydroxidooxidoaluminium . It is distinguished from aluminium hydroxide (Al(OH)₃) by infrared (IR) spectroscopy, showing characteristic adsorption bands at 1070 cm⁻¹ and 3090–3100 cm⁻¹ . Its CAS number is 24623-77-6 .
• Palladium Oxide (PdO): A transition metal oxide with the formula PdO (CAS 1314-08-5), also known as oxopalladium or palladium monoxide . It belongs to Block D, Period 5 of the periodic table and is widely used in nanoparticle form for catalytic and sensing applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of hydroxy(oxo)alumane;palladium typically involves the impregnation of an aluminum oxide-containing carrier with a solution containing palladium ions. The process may include drying and calcining steps to achieve the desired dispersion of palladium on the carrier . Another method involves the use of bipyridine derivatives with hydroxy groups to enhance the dispersion of palladium atoms on the carrier .

Industrial Production Methods: Industrial production of this compound often employs methods that ensure high dispersion and uniformity of palladium on the aluminum hydroxide matrix. Techniques such as impregnation, drying, and calcination are commonly used to achieve the desired properties of the catalyst .

Chemical Reactions Analysis

Types of Reactions: Hydroxy(oxo)alumane;palladium undergoes various types of chemical reactions, including:

Oxidation: The compound can participate in oxidation reactions, where it acts as a catalyst to facilitate the transfer of oxygen atoms.

Reduction: It can also catalyze reduction reactions, where it helps in the transfer of electrons to reduce other compounds.

Substitution: The compound can be involved in substitution reactions, where it facilitates the replacement of one group with another in a molecule.

Common Reagents and Conditions: Common reagents used in these reactions include hydrogen, oxygen, and various organic substrates. The reactions often occur under specific conditions such as elevated temperatures and pressures to enhance the catalytic activity of the compound .

Major Products Formed: The major products formed from these reactions depend on the specific type of reaction and the substrates used. For example, in oxidation reactions, the products may include oxidized organic compounds, while in reduction reactions, the products may include reduced organic compounds .

Scientific Research Applications

Hydroxy(oxo)alumane;palladium has a wide range of scientific research applications, including:

Chemistry: It is used as a catalyst in various chemical reactions, including hydrogenation, oxidation, and carbon-carbon bond formation reactions.

Biology: The compound is studied for its potential use in biological systems, particularly in the development of biosensors and biocatalysts.

Industry: The compound is used in industrial processes such as petroleum cracking and the production of fine chemicals.

Mechanism of Action

The mechanism of action of hydroxy(oxo)alumane;palladium involves its ability to facilitate various chemical reactions through its catalytic properties. The palladium nanoparticles in the compound act as active sites for the reactions, where they facilitate the transfer of electrons, hydrogen atoms, or oxygen atoms to the substrates . The aluminum hydroxide matrix provides stability and enhances the dispersion of palladium nanoparticles, thereby increasing the overall catalytic efficiency .

Comparison with Similar Compounds

Research Findings and Synergies

• Catalytic Support: AlO(OH)’s high surface area could stabilize PdO nanoparticles, improving catalytic durability .
• Adsorption Properties : AlO(OH)’s hydroxyl groups might enhance PdO’s ability to adsorb pollutants in environmental remediation .

Limitations and Gaps in Evidence

• Comparative data on PdO versus other Group 10 oxides (e.g., PtO) remains sparse, particularly regarding thermodynamic stability.